Cas no 2172383-22-9 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid
• CAS No: 2172383-22-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6073731
• PubChem ID: 165550607
• Update Time: 2025-06-13

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid
• 2172383-22-9
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}pentanoic acid
• EN300-1483078

• Inchi： 1S/C28H34N2O5/c1-18(15-16-26(31)32)29-27(33)23-13-3-2-4-14-25(23)30-28(34)35-17-24-21-11-7-5-9-19(21)20-10-6-8-12-22(20)24/h5-12,18,23-25H,2-4,13-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QRQVMMTVIUVZEP-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCCC1C(NC(C)CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid (CAS No. 2172383-22-9)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid, identified by its CAS number 2172383-22-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a confluence of structural complexity and functional versatility, making it a subject of intense interest for researchers exploring novel therapeutic agents and biochemical pathways.

The structural framework of this compound is characterized by a pentanoic acid backbone, which serves as the primary pharmacophoric element. This linear aliphatic acid is strategically modified with a formamido group at the C2 position, further functionalized by an amino-substituted cycloheptyl moiety. The presence of these functionalities imparts unique chemical and biological properties, including potential interactions with biological targets such as enzymes and receptors.

One of the most striking features of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid is the incorporation of a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group. The Fmoc moiety is widely recognized in peptide synthesis for its role as an amino protecting group, but its application in this context suggests broader utility in medicinal chemistry. The Fmoc group not only enhances the solubility and stability of the compound but also provides a handle for further derivatization, enabling the construction of more complex molecular architectures.

The cycloheptylamine component adds another layer of complexity to the molecule. Cycloalkylamines are known to influence the pharmacokinetic properties of drugs, often improving bioavailability and metabolic stability. In this case, the cycloheptane ring may contribute to favorable pharmacokinetic profiles by reducing lipophilicity while maintaining sufficient solubility. This balance is critical for achieving optimal therapeutic efficacy.

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid has been extensively studied in recent years due to its potential applications in drug discovery. Its unique structural features make it a promising candidate for modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology and immunology.

The synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves advanced techniques such as Buchwald-Hartwig coupling, nucleophilic substitution reactions, and protection-deprotection strategies to achieve the desired regioselectivity and stereochemistry. These synthetic methodologies highlight the compound's complexity and underscore the expertise required to produce it on a scalable basis.

In terms of biological activity, early pharmacological assays have demonstrated that derivatives of this compound exhibit promising effects on cellular pathways relevant to human health. For instance, studies have shown that certain analogs can inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and have been implicated in various diseases, including cancer. Additionally, modifications to the cycloheptylamine moiety have revealed enhanced binding affinity to specific protein targets, suggesting potential therapeutic applications.

The role of CAS No. 2172383-22-9 in modern drug discovery cannot be overstated. Its molecular design allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability—key factors that determine drug efficacy and safety. Researchers are leveraging computational modeling and high-throughput screening to identify optimal derivatives that can be advanced into clinical trials.

The future prospects for 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid are bright, with ongoing studies focusing on optimizing its pharmacological profile and exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic potential. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

From a chemical perspective, CAS No. 2172383-22-9 exemplifies the ingenuity required to design molecules with tailored biological activities. Its synthesis demands precision and innovation, reflecting the cutting-edge nature of contemporary pharmaceutical research. The integration of advanced synthetic techniques with computational biology has accelerated the discovery process, enabling rapid identification of lead compounds for further development.

In conclusion,4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}pentanoic acid (CAS No. 2172383-22-9) stands as a testament to the progress being made in medicinal chemistry. Its multifaceted structure offers numerous opportunities for therapeutic intervention, while its synthetic accessibility ensures that researchers can explore its full potential without undue technical challenges. As new data emerges from ongoing studies, it is anticipated that this compound will continue to inspire innovative approaches to drug design and development.